1-(Azidomethyl)-3-methylsulfonyl-5-(trifluoromethyl)benzene

• IUPAC Name: 1-(azidomethyl)-3-methylsulfonyl-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H8F3N3O2S/c1-18(16,17)8-3-6(5-14-15-13)2-7(4-8)9(10,11)12/h2-4H,5H2,1H3
• InChI Key: GHYPDWKBDTYUBQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC(=CC(=C1)C(F)(F)F)CN=[N+]=[N-]
• Molecular Formula: C9H8F3N3O2S
• DSSTOX Substance ID: DTXSID301171100
• Molecular Weight: 279.24 g/mol
• CAS No.: 1803611-55-3

Description

This compound is a benzene derivative with azidomethyl, methylsulfonyl, and trifluoromethyl substituents. The azide group (-N3) is a functional group known for its high reactivity, particularly in click reactions. The trifluoromethyl group (-CF3) is a common substituent in medicinal chemistry due to its ability to modulate the physical-chemical properties of drug-like molecules. The methylsulfonyl group (-SO2CH3) is a polar functional group that can participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the planar aromatic benzene ring at its core, with the three substituents (azidomethyl, methylsulfonyl, and trifluoromethyl) attached to the ring. The exact spatial arrangement of these groups would depend on the specific positions they occupy on the benzene ring.

Chemical Reactions Analysis

Benzene derivatives can undergo a variety of reactions. The azide group can participate in click reactions, a type of chemical reaction used in bioconjugation. The trifluoromethyl group is generally stable under a variety of conditions, but can undergo certain reactions under specific conditions. The methylsulfonyl group can act as a leaving group in substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the trifluoromethyl group is highly electronegative, which could influence the compound’s polarity, boiling point, and metabolic stability. The azide group is highly reactive, which could make the compound sensitive to certain conditions.

Safety and Hazards

The safety and hazards of this compound would depend on its specific properties. Generally, azides are potentially explosive and should be handled with care. Trifluoromethyl compounds can be harmful if inhaled or swallowed, and can cause skin and eye irritation.